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Compound of Interest

Compound Name: 4-Hydroxy Atorvastatin Lactone-d5

Cat. No.: B12423839

Audience: Researchers, scientists, and drug development professionals.

Introduction

Atorvastatin is a widely prescribed HMG-CoA reductase inhibitor used to lower cholesterol and
prevent cardiovascular disease.[1][2] Accurate quantification of atorvastatin and its active
metabolites in biological matrices is crucial for pharmacokinetic studies, bioequivalence
assessment, and therapeutic drug monitoring. This document provides detailed application
notes and protocols for the bioanalytical method development and validation for atorvastatin
and its primary active metabolites, ortho-hydroxy atorvastatin (o-OH-atorvastatin) and para-
hydroxy atorvastatin (p-OH-atorvastatin), using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Atorvastatin Metabolism

Atorvastatin is extensively metabolized in the liver, primarily by the cytochrome P450 3A4
(CYP3A4) enzyme, to form two major active metabolites: 0-OH-atorvastatin and p-OH-
atorvastatin.[3][4] These metabolites are responsible for a significant portion of the systemic
HMG-CoA reductase inhibitory activity.[4] The parent drug and its metabolites can also undergo
glucuronidation.[3] Understanding this metabolic pathway is essential for developing a
comprehensive bioanalytical method that can accurately measure the active moieties of the
drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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